6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: 6-cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine
• InChI: InChI=1S/C10H19N3/c11-10-12-7-6-9(13-10)8-4-2-1-3-5-8/h8-9H,1-7H2,(H3,11,12,13)
• InChI Key: ASYQTZKLRIBQNU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2CCN=C(N2)N

Description

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine is a tetrahydropyrimidine derivative characterized by a cyclohexyl substituent at the 6-position of the partially saturated pyrimidine ring. This compound belongs to a class of 1,4,5,6-tetrahydropyrimidine-2-carboxamides, which are noted for their anti-inflammatory and analgesic properties in preclinical studies . However, synthetic methods for this class remain underdeveloped, and biological data specific to the cyclohexyl variant are sparse .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclohexylamine with a suitable aldehyde or ketone, followed by cyclization with a nitrogen source such as urea or guanidine . The reaction conditions often include the use of solvents like ethanol or methanol and may require heating to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert it into more saturated amine derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include oxo derivatives, reduced amine derivatives, and various substituted compounds depending on the reagents used .

Scientific Research Applications

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands.

Industry: The compound is utilized in the production of specialty chemicals and advanced materials

Mechanism of Action

The mechanism of action of 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of enzymes and receptors, affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Alkyl-Substituted Tetrahydropyrimidines

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent	Biological Activity	Notes
6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine	784137-12-8	C₅H₁₁N₃	113.16	Methyl	Not reported	Commercially available; limited data on bioactivity
6-Cyclobutyl-2-(1-methoxyethyl)pyrimidin-4-amine	663616-18-0	C₁₁H₁₇N₃O	207.28	Cyclobutyl/methoxyethyl	Unknown	Higher lipophilicity due to cyclobutyl and methoxy groups
6-(Cyclohexylmethyl)pyrimidin-4-amine	1557845-90-5	C₁₁H₁₉N₃	193.29	Cyclohexylmethyl	Not reported	Bulkier substituent may affect target binding

Key Observations :

• The methyl-substituted analog (113.16 g/mol) is smaller and less lipophilic than the cyclohexyl variant, which may limit its membrane permeability .
• The cyclobutyl/methoxyethyl derivative (207.28 g/mol) demonstrates how bulky substituents can increase molecular weight and alter pharmacokinetics .
• Cyclohexylmethyl substitution introduces steric hindrance, which could reduce binding affinity to certain targets compared to the parent cyclohexyl compound .

Heterocyclic-Substituted Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent	Biological Activity	Notes
6-(Piperidin-3-yl)-1,4,5,6-tetrahydropyrimidin-2-amine	1343278-42-1	C₉H₁₈N₄	182.27	Piperidin-3-yl	Not reported	Basic nitrogen in piperidine may enhance solubility
6-(1,2,3,6-Tetrahydropyridin-4-yl)pyridin-2-amine	1206590-50-2	C₁₀H₁₃N₃	175.23	Tetrahydropyridinyl	Unknown	Dual heterocyclic system may broaden target selectivity

Key Observations :

• The tetrahydropyridinyl-pyridinamine hybrid combines two heterocycles, which could modulate receptor interactions but complicates synthetic accessibility .

Structural Analogs with Modified Cores

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Core Modification	Biological Activity	Notes
4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine	1440954-93-7	C₆H₁₀BrN₃S	236.14	Thiazolo-pyridine	Not reported	Bromine atom may confer electrophilic reactivity
5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine hydrobromide	-	C₆H₁₃N₃·HBr	224.10	Dimethylpyrimidine	Unknown	Rigid dimethyl groups may restrict conformational flexibility

Key Observations :

• The thiazolo-pyridine core introduces sulfur, which could influence redox properties or metal binding .

Biological Activity

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine (CAS Number: 1427380-55-9) is a nitrogen-containing heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the compound's pharmacological properties, including its antimicrobial activity, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine is $C_{10}H_{19}N_{3}$ with a molecular weight of approximately 181.28 g/mol. The compound's structure features a tetrahydropyrimidine ring substituted with a cyclohexyl group at position 6 and an amine group at position 2.

Property	Value
CAS Number	1427380-55-9
Molecular Formula	C₁₀H₁₉N₃
Molecular Weight	181.28 g/mol
Chemical Class	Specialty Materials

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine. In vitro assays have demonstrated its effectiveness against various bacterial strains. For instance:

• Staphylococcus aureus : Exhibited significant inhibitory effects.
• Escherichia coli : Showed moderate susceptibility.

The Minimum Inhibitory Concentrations (MICs) for these bacteria ranged from 4 to 32 μg/mL depending on the strain and conditions tested .

The antimicrobial action of this compound is believed to involve disruption of bacterial cell membrane integrity. This leads to leakage of intracellular components, ultimately resulting in cell death. Such mechanisms are critical in combating antibiotic resistance by targeting essential cellular structures rather than specific metabolic pathways .

Structure-Activity Relationship (SAR)

The introduction of various substituents on the tetrahydropyrimidine scaffold has been shown to influence the biological activity significantly. The following observations were made:

• Hydrophobicity : Increased hydrophobic character often correlates with enhanced membrane permeability and antibacterial activity.
• Amino Group Modifications : Variations in the amino group can lead to changes in solubility and bioavailability, affecting overall efficacy .

Case Studies

Several case studies have explored the pharmacological profiles of derivatives based on the tetrahydropyrimidine structure:

• Study on Antibacterial Efficacy :
  • A series of compounds derived from 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine were tested against multi-drug resistant strains. Results indicated that modifications at the amine position enhanced antibacterial properties while maintaining low cytotoxicity .
• In Vivo Studies :
  • In murine models of infection, compounds related to this tetrahydropyrimidine demonstrated promising results in reducing bacterial load and improving survival rates compared to standard treatments .